Cas no 867130-64-1 (Ethyl 1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxylate)

• Product Name: Ethyl 1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxylate
• CAS No: 867130-64-1
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 4728721
• Update Time: 2025-05-23

Ethyl 1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxylate

• Inchi： 1S/C8H10N2O3/c1-3-13-8(12)6-4-5-7(11)10(2)9-6/h4-5H,3H2,1-2H3
• InChI Key： MPCNVBHOFSJQLE-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(N(C)N=1)=O)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 294
• Topological Polar Surface Area: 59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on Ethyl 1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxylate

Ethyl 1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 867130-64-1): A Comprehensive Overview

Ethyl 1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxylate, identified by its CAS number 867130-64-1, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the pyridazine family, a class of molecules known for their diverse biological activities and potential applications in drug development. The structure of this compound features a pyridazine core substituted with an ethyl ester group, a methyl group, and a carbonyl function at the 6-position, which contributes to its unique chemical properties and reactivity.

The< strong>Ethyl 1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxylate molecule exhibits notable characteristics that make it a valuable candidate for further investigation. The presence of the pyridazine ring provides a stable aromatic system, while the ester and carbonyl functionalities introduce sites for potential chemical modifications and interactions with biological targets. These features have positioned this compound as a subject of interest in synthetic chemistry and pharmacological research.

In recent years, there has been growing interest in exploring the pharmacological potential of< strong>pyridazine derivatives. Pyridazines have been recognized for their ability to interact with various biological receptors and enzymes, making them promising candidates for the development of novel therapeutic agents. Among these derivatives, compounds like< strong>Ethyl 1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxylate have shown promise in preliminary studies.

One of the key areas of research involving< strong>Ethyl 1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxylate is its potential as an intermediate in the synthesis of more complex molecules. The structural features of this compound allow for further functionalization, enabling chemists to design derivatives with tailored properties. This flexibility has made it a valuable building block in medicinal chemistry efforts aimed at discovering new drugs.

The< strong>Ethyl 1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxylate molecule has also been studied for its potential biological activities. Preliminary pharmacological assays suggest that this compound may exhibit properties relevant to various therapeutic areas. For instance, its interaction with biological targets such as enzymes and receptors could make it a candidate for treating conditions related to metabolic disorders or inflammation. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of< strong>Ethyl 1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxylate involves multi-step organic reactions that highlight the synthetic versatility of pyridazine derivatives. The process typically begins with the formation of the pyridazine ring followed by functionalization with an ethyl ester group and other substituents. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

In conclusion, Ethyl 1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 867130-64-1) represents a significant compound in pharmaceutical chemistry due to its structural features and potential biological activities. Its role as an intermediate in drug synthesis and its preliminary pharmacological promise make it a subject worthy of continued investigation. As research progresses, this compound may contribute to the development of novel therapeutic agents that address unmet medical needs.